Cas no 161952-26-7 (1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine
• CAS No: 161952-26-7
• MF: C₁₃H₁₁N₃S
• MW: 241.311540842056
• MDL: MFCD08445236
• CID: 1341812
• PubChem ID: 16228641
• Update Time: 2025-10-29

1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-phenyl-3-(2-thienyl)-
• 1-phenyl-3-(2-thienyl)-1H-Pyrazol-5-amine
• 2-phenyl-5-thiophen-2-yl-2H-pyrazol-3-ylamine
• 1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine
• AS-77972
• F2158-2230
• BZGSXFFNBNQVJN-UHFFFAOYSA-N
• D80871
• SCHEMBL1820716
• Z228589540
• EN300-35470
• 2-phenyl-5-thiophen-2-ylpyrazol-3-amine
• MFCD08445236
• 161952-26-7
• DB-005758
• CS-0149919
• 1-Phenyl-3-thien-2-yl-1H-pyrazol-5-amine, AldrichCPR
• AKOS008090159
• 1-Phenyl-3-(2-thienyl)-1H-pyrazol-5-ylamine
• 2-PHENYL-5-(THIOPHEN-2-YL)PYRAZOL-3-AMINE
• 1-PHENYL-3-THIEN-2-YL-1H-PYRAZOL-5-AMINE

• MDL： MFCD08445236
• Inchi： 1S/C13H11N3S/c14-13-9-11(12-7-4-8-17-12)15-16(13)10-5-2-1-3-6-10/h1-9H,14H2
• InChI Key： BZGSXFFNBNQVJN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(N)N(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 241.06753
• Monoisotopic Mass: 241.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 121-123 °C
• Boiling Point: 455.2±35.0 °C at 760 mmHg
• Flash Point: 229.1±25.9 °C
• PSA: 43.84
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine

1-Phenyl-3-(Thiophen-2-Yl)-1H-Pyrazol-5-Amine (CAS No. 161952-26-7): A Comprehensive Overview

The compound 1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine (CAS No. 161952-26-7) is a fascinating organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The presence of a phenyl group and a thiophene moiety further enhances its structural complexity and functional diversity. In this article, we will delve into the properties, applications, and recent advancements related to this compound.

Chemical Structure and Properties

The molecular structure of 1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine is characterized by a pyrazole ring fused with a phenyl group at position 1 and a thiophene ring at position 3. The amine group at position 5 introduces additional functionality, making this compound highly versatile. The molecule exhibits a conjugated system due to the aromaticity of the phenyl and thiophene groups, which contributes to its electronic properties.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and materials science. The conjugated system in 1H-pyrazole derivatives has been shown to exhibit unique electronic properties, making them suitable for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The integration of thiophene moieties further enhances the compound's ability to participate in π–π interactions, which is crucial for self-assembling structures in materials science.

Synthesis and Characterization

The synthesis of 1H-pyrazole derivatives typically involves condensation reactions between carbonyl compounds and ammonia or its derivatives. For 1H-pyrazolamine derivatives, the introduction of amino groups can be achieved through various methods, including reductive amination or nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds.

Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the molecular structure of CAS No. 161952-26-7. These techniques provide insights into the spatial arrangement of atoms and the stability of the molecule under different conditions.

Applications in Drug Discovery

The pharmaceutical industry has shown growing interest in pyrazole derivatives due to their potential as therapeutic agents. The presence of multiple functional groups in 1H-pyrazolamine derivatives allows for diverse interactions with biological targets, making them promising candidates for drug development.

Recent research has focused on the anti-inflammatory and antioxidant properties of pyrazole-containing compounds. Studies have demonstrated that pyrazole derivatives can inhibit key enzymes involved in inflammatory pathways, offering potential treatments for conditions such as arthritis and neurodegenerative diseases.

Moreover, the integration of thiophene moieties into pyrazole frameworks has been explored for their potential as anticancer agents. The thiophene group enhances the molecule's ability to penetrate cellular membranes, improving bioavailability and targeting efficiency.

Applications in Materials Science

In addition to its pharmaceutical applications, CAS No. 161952-26-7 has garnered attention in materials science due to its electronic properties. The conjugated system in pyrazole derivatives enables efficient charge transport, making them suitable for use in organic semiconductors.

Recent advancements have explored the use of pyrazole-based materials in flexible electronics and wearable devices. The integration of thiophene moieties further improves the mechanical stability and conductivity of these materials, paving the way for next-generation electronic devices.

Furthermore, the ability of pyrazole derivatives to form self-assembled monolayers (SAMs) has been leveraged for applications in surface functionalization. These SAMs can be used to create surfaces with tailored properties for biomedical applications, such as drug delivery systems or biosensors.

Conclusion

The compound 1H-pyrazolamine derivative CAS No. 161952-26-7, with its unique structure and functional groups, represents a promising molecule with diverse applications across multiple disciplines. From drug discovery to materials science, this compound continues to be a subject of intense research interest.

As advancements in synthetic methods and characterization techniques continue to evolve, our understanding of this compound's potential will deepen further. Its role as a versatile building block in organic synthesis positions it as a key player in future innovations across various industries.